Cas no 65439-62-5 (2-Thiazolidinethione, 3-(1-oxooctadecyl)-)

• Product Name: 2-Thiazolidinethione, 3-(1-oxooctadecyl)-
• CAS No: 65439-62-5
• MF: C₂₁H₃₉NOS₂
• MW: 385.67046380043
• CID: 399253
• PubChem ID: 9977400
• Update Time: 2025-04-19

2-Thiazolidinethione, 3-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3-(1-oxooctadecyl)-
• 1-(2-sulfanylidene-1,3-thiazolidin-3-yl)octadecan-1-one
• DTXSID30433605
• 65439-62-5

• Inchi： 1S/C21H39NOS2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)22-18-19-25-21(22)24/h2-19H2,1H3
• InChI Key： ATJFZNCZKNFNCR-UHFFFAOYSA-N
• SMILES： S1C(N(CC1)C(CCCCCCCCCCCCCCCCC)=O)=S

Computed Properties

• Exact Mass: 385.24757
• Monoisotopic Mass: 385.24730721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31